5-Nitropyridine-2-sulfonyl chloride
Overview
Description
5-Nitropyridine-2-sulfonyl chloride is a chemical compound with the molecular formula C5H3ClN2O4S . It is a white to yellow powder.
Molecular Structure Analysis
The molecular structure of 5-Nitropyridine-2-sulfonyl chloride consists of 5 carbon atoms, 3 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, 4 oxygen atoms, and 1 sulfur atom . The exact mass is 221.95000 .Physical And Chemical Properties Analysis
5-Nitropyridine-2-sulfonyl chloride is a powder . Its molecular weight is 222.60600 . Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Formation of Sulfonic Acids
From related nitropyridines, sulfonic acids can be formed in a multi-step reaction. These acids can then be used to synthesize a series of substituted nitropyridines, showcasing the versatility of nitropyridine compounds in chemical synthesis .
Vicarious and Oxidative Substitution
Nitropyridines have been shown to undergo substitution with ammonia and amines through vicarious and oxidative methods. This suggests potential applications for 5-nitropyridine-2-sulfonyl chloride in creating various substituted pyridine compounds .
Crystal Growth and Material Science
A study on 2-amino-5-nitropyridine, a compound related to 5-nitropyridine-2-sulfonyl chloride, demonstrated its use in synthesizing organic adduct compounds and growing optically transparent single crystals. This implies potential applications in crystal growth and material science for the sulfonyl chloride derivative .
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be a useful reagent in the synthesis of various compounds .
Biochemical Pathways
The compound is involved in the synthesis of a series of 2-substituted-5-nitropyridines . This process involves a two-step reaction starting from 3-nitropyridine to form 5-nitropyridine-2-sulfonic acid .
Result of Action
It is known to be a useful reagent in the synthesis of hydroxypyrone derivatives with hiv protease inhibitory properties .
Action Environment
The action of 5-Nitropyridine-2-sulfonyl chloride can be influenced by environmental factors such as temperature and the presence of other chemical agents. For instance, its synthesis involves the use of an organic solvent and the reaction is carried out under an inert atmosphere at 2-8°C .
properties
IUPAC Name |
5-nitropyridine-2-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN2O4S/c6-13(11,12)5-2-1-4(3-7-5)8(9)10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLCUBTGLOUZACX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1[N+](=O)[O-])S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20622521 |
Source
|
| Record name | 5-Nitropyridine-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20622521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitropyridine-2-sulfonyl chloride | |
CAS RN |
174485-82-6 |
Source
|
| Record name | 5-Nitropyridine-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20622521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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